Cas no 1227490-52-9 (2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile)

• Product Name: 2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile
• CAS No: 1227490-52-9
• MF: C₁₉H₁₂F₂N₂
• MW: 306.308791160584
• CID: 4913759
• Update Time: 2025-06-10

2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(4-fluorophenyl)pyridine-3-acetonitrile
• 2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C19H12F2N2/c20-16-6-1-13(2-7-16)18-10-5-15(11-12-22)19(23-18)14-3-8-17(21)9-4-14/h1-10H,11H2
• InChI Key： YPBLARCEKXXBIN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(CC#N)=CC=C(C2C=CC(=CC=2)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile

Comprehensive Overview of 2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227490-52-9)

2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227490-52-9) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bis(4-fluorophenyl) substitution pattern, serves as a versatile intermediate in the synthesis of advanced organic materials and bioactive molecules. Its molecular structure, featuring a central pyridine ring flanked by 4-fluorophenyl groups and an acetonitrile moiety, enables diverse applications in drug discovery and optoelectronic devices.

The growing interest in fluorinated aromatic compounds like 2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile stems from their enhanced metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry. Researchers frequently explore its potential as a building block for kinase inhibitors or PET radiotracers, aligning with current trends in targeted cancer therapies and diagnostic imaging. The compound's electron-withdrawing fluorine atoms contribute to its utility in designing materials with tunable luminescence properties, a hot topic in OLED technology development.

From a synthetic chemistry perspective, CAS 1227490-52-9 exemplifies the strategic incorporation of fluorine substituents to modulate molecular properties. The 3-acetonitrile group provides an accessible handle for further functionalization through nucleophilic reactions or cyclization processes. This adaptability makes the compound valuable for constructing heterocyclic scaffolds, particularly in fragment-based drug design approaches that dominate contemporary pharmaceutical research.

Analytical characterization of 2,6-Bis(4-fluorophenyl)pyridine derivatives typically involves advanced techniques such as NMR spectroscopy (noting distinctive ¹⁹F signals) and mass spectrometry. The crystalline nature of many derivatives facilitates X-ray diffraction studies, providing structural insights valuable for computational chemistry and molecular modeling applications. These features position the compound as an interesting subject for structure-activity relationship (SAR) studies in academic and industrial settings.

Environmental and regulatory considerations for fluorinated pyridine compounds remain an active research area. While 1227490-52-9 itself isn't classified as hazardous, its handling follows standard laboratory protocols for nitrile-containing substances. The pharmaceutical industry's focus on green chemistry principles has driven innovation in sustainable synthesis routes for such intermediates, addressing growing concerns about chemical waste reduction and energy-efficient processes.

Emerging applications of 2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile extend into materials science, where its π-conjugated system shows promise for developing organic semiconductors. The compound's ability to participate in metal coordination complexes makes it relevant for catalytic systems and molecular electronics. These multidisciplinary applications reflect the convergence of chemical synthesis with cutting-edge technologies like flexible electronics and energy storage devices.

Commercial availability of CAS 1227490-52-9 through specialty chemical suppliers has facilitated its adoption across research sectors. Pricing and purity specifications (typically ≥95% by HPLC) vary according to application requirements, with custom synthesis options available for labeled derivatives or scaled-up quantities. Proper storage conditions (ambient temperature, desiccated environment) ensure compound stability for extended periods.

Future research directions for fluoropyridine-based compounds may explore their potential in bioconjugation chemistry or as precursors for covalent inhibitors. The continued evolution of high-throughput screening methodologies and AI-assisted molecular design platforms will likely uncover new applications for this structurally intriguing molecule. As synthetic methodologies advance, particularly in C-H functionalization techniques, access to novel derivatives of 2,6-Bis(4-fluorophenyl)pyridine-3-acetonitrile will expand its utility across chemical disciplines.